Cas no 1788681-52-6 (N-[(2-chlorophenyl)methyl]-2-(5,6,7,8-tetrahydroquinolin-4-yloxy)acetamide)

• Product Name: N-[(2-chlorophenyl)methyl]-2-(5,6,7,8-tetrahydroquinolin-4-yloxy)acetamide
• CAS No: 1788681-52-6
• MF: C₁₈H₁₉ClN₂O₂
• MW: 330.808663606644
• CID: 5368114
• PubChem ID: 76151908
• Update Time: 2025-06-20

N-[(2-chlorophenyl)methyl]-2-(5,6,7,8-tetrahydroquinolin-4-yloxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-Chlorophenyl)methyl]-2-[(5,6,7,8-tetrahydro-4-quinolinyl)oxy]acetamide
• F6493-1017
• N-(2-chlorobenzyl)-2-((5,6,7,8-tetrahydroquinolin-4-yl)oxy)acetamide
• N-[(2-chlorophenyl)methyl]-2-(5,6,7,8-tetrahydroquinolin-4-yloxy)acetamide
• 1788681-52-6
• AKOS024572712

• Inchi： 1S/C18H19ClN2O2/c19-15-7-3-1-5-13(15)11-21-18(22)12-23-17-9-10-20-16-8-4-2-6-14(16)17/h1,3,5,7,9-10H,2,4,6,8,11-12H2,(H,21,22)
• InChI Key： HJUKNGNPUOVXQD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC(COC1C=CN=C2C=1CCCC2)=O

Computed Properties

• Exact Mass: 330.114
• Monoisotopic Mass: 330.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2A^2
• XLogP3: 3.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-[(2-chlorophenyl)methyl]-2-(5,6,7,8-tetrahydroquinolin-4-yloxy)acetamide

Introduction to N-[(2-chlorophenyl)methyl]-2-(5,6,7,8-tetrahydroquinolin-4-yloxy)acetamide (CAS No. 1788681-52-6)

N-[(2-chlorophenyl)methyl]-2-(5,6,7,8-tetrahydroquinolin-4-yloxy)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1788681-52-6, represents a class of molecules that exhibit promising biological activities. The structure of this compound incorporates several key functional groups, including a benzyl chloride moiety and a tetrahydroquinoline ring system, which are known to contribute to its pharmacological properties.

The benzyl chloride component in the molecule is particularly noteworthy as it often serves as an intermediate in the synthesis of more complex pharmaceutical agents. This part of the structure can undergo various chemical transformations, making it a versatile building block for medicinal chemists. On the other hand, the tetrahydroquinoline ring system is a well-documented scaffold in drug discovery, known for its ability to interact with biological targets such as enzymes and receptors. Specifically, the 4-position of the tetrahydroquinoline ring in this compound is linked to an acetamide group, which further modulates its biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with potential biological targets. Studies suggest that N-[(2-chlorophenyl)methyl]-2-(5,6,7,8-tetrahydroquinolin-4-yloxy)acetamide may exhibit inhibitory effects on certain enzymes and receptors implicated in various diseases. For instance, preliminary computational studies indicate that this compound could interact with protein kinases, which are central to numerous cellular signaling pathways. Such interactions could potentially lead to therapeutic benefits in conditions like cancer and inflammatory diseases.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the benzyl chloride group typically involves chlorination reactions followed by nucleophilic substitution. The subsequent coupling of the tetrahydroquinoline ring system with the acetamide moiety requires careful optimization to avoid side reactions. Advances in synthetic methodologies have made it possible to streamline these processes, making large-scale production more feasible.

In vitro studies have begun to unravel the pharmacological profile of N-[(2-chlorophenyl)methyl]-2-(5,6,7,8-tetrahydroquinolin-4-yloxy)acetamide. These studies have revealed that the compound exhibits moderate activity against certain enzymatic targets. Notably, it has shown potential as an inhibitor of angiogenesis-related enzymes, which are critical in the progression of solid tumors. The ability of this compound to modulate these enzymes could make it a valuable candidate for further development in oncology research.

The tetrahydroquinoline scaffold is particularly interesting because it mimics natural products that have been found to possess significant biological activity. For example, some natural tetrahydroquinolines have been reported to have antimicrobial and anti-inflammatory properties. By synthesizing derivatives like N-[(2-chlorophenyl)methyl]-2-(5,6,7,8-tetrahydroquinolin-4-yloxy)acetamide, researchers aim to enhance these properties while minimizing potential side effects.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been instrumental in predicting how this compound might bind to its target proteins. These simulations help identify key interaction points and provide insights into how structural modifications could improve binding affinity. For instance, tweaking the size or electronic properties of the benzyl chloride group or the tetrahydroquinoline ring could significantly enhance its therapeutic potential.

Future research directions for N-[(2-chlorophenyl)methyl]-2-(5,6,7,8-tetrahydroquinolin-4-yloxy)acetamide include exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at a molecular level will be crucial for optimizing its therapeutic efficacy. Additionally, preclinical studies are needed to assess its safety profile and pharmacokinetic properties before it can be considered for clinical trials.

The integration of machine learning and artificial intelligence into drug discovery has also opened new avenues for studying compounds like N-[(2-chlorophenyl)methyl]-2-(5,6,7,8-tetrahydroquinolin-4-yloxy)acetamide. AI-driven platforms can analyze vast datasets to identify patterns and predict outcomes that might not be apparent through traditional experimental methods. This approach could accelerate the development process and help identify promising candidates for further investigation.

In conclusion，N-[(2-chlorophenyl)methyl]-2-(5，6，7，8-tetrahydroquinolin-4-yloxy)acetamide represents a significant advancement in pharmaceutical chemistry。 Its unique structure， combining a benzyl chloride moiety with a tetrahydroquinoline ring system， offers multiple opportunities for therapeutic intervention。 While further research is needed to fully understand its potential， preliminary studies suggest that this compound could play a crucial role in treating various diseases。 The continued exploration of such molecules will undoubtedly contribute to the development of novel treatments for human health challenges。